Cas no 530115-96-9 (tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate)
Tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The 4-cyano-4-methylpiperidine moiety provides a functional handle for further derivatization, enabling the introduction of diverse substituents. This compound is commonly employed in the synthesis of bioactive molecules due to its well-defined reactivity and compatibility with a range of reaction conditions. Its high purity and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise molecular modifications.
530115-96-9 structure
Product Name:tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate
CAS No:530115-96-9
MF:C12H20N2O2
MW:224.299403190613
MDL:MFCD11849789
CID:823550
PubChem ID:46835621
Update Time:2025-06-07
tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate
- 1-Boc-4-cyano-4-methylpiperidine
- 1-BOC-4-CYANO-4-METHYL-PIPERIDINE
- 4-Cyano-4-methyl-piperidine-1-carboxylic acid tert-butyl ester
- 1-Piperidinecarboxylic acid, 4-cyano-4-methyl-, 1,1-dimethylethyl ester
- 2-Methyl-2-propanyl 4-cyano-4-methyl-1-piperidinecarboxylate
- MFCD11849789
- SY023920
- VREJUXWEWOVHHU-UHFFFAOYSA-N
- Z1505694989
- DB-371980
- BCP21528
- AS-34635
- SCHEMBL1118226
- AKOS015841233
- 530115-96-9
- DTXSID00676502
- tert-Butyl4-cyano-4-methylpiperidine-1-carboxylate
- EN300-128226
- 1-Boc-4-cyano-4-methylpiperidine, AldrichCPR
- PB25438
- CS-0048222
-
- MDL: MFCD11849789
- Inchi: 1S/C12H20N2O2/c1-11(2,3)16-10(15)14-7-5-12(4,9-13)6-8-14/h5-8H2,1-4H3
- InChI Key: VREJUXWEWOVHHU-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C#N)(C)CC1)=O
Computed Properties
- Exact Mass: 224.1526
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 53.3Ų
Experimental Properties
- Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.6 g/l) (25 º C),
- PSA: 53.33
tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108143-1g |
tert-butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 95% | 1g |
$216 | 2021-08-06 | |
| Chemenu | CM108143-5g |
tert-butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 95% | 5g |
$440 | 2021-08-06 | |
| Chemenu | CM108143-10g |
tert-butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 95% | 10g |
$792 | 2021-08-06 | |
| Fluorochem | 211211-1g |
tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 95% | 1g |
£93.00 | 2022-03-01 | |
| Fluorochem | 211211-5g |
tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 95% | 5g |
£279.00 | 2022-03-01 | |
| Fluorochem | 211211-10g |
tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 95% | 10g |
£465.00 | 2022-03-01 | |
| Fluorochem | 211211-25g |
tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 95% | 25g |
£929.00 | 2022-03-01 | |
| Alichem | A129007372-1g |
tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 95% | 1g |
$209.07 | 2023-09-01 | |
| Alichem | A129007372-5g |
tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 95% | 5g |
$663.00 | 2023-09-01 | |
| TRC | B872343-100mg |
tert-butyl 4-cyano-4-methylpiperidine-1-carboxylate |
530115-96-9 | 100mg |
$ 70.00 | 2022-06-06 |
tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
530115-96-9 (tert-Butyl 4-cyano-4-methylpiperidine-1-carboxylate) Related Products
- 1281872-59-0(tert-butyl 9-cyano-3-azaspiro[5.5]undecane-3-carboxylate)
- 247133-10-4(tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate)
- 91419-52-2(tert-butyl 4-cyanopiperidine-1-carboxylate)
- 2097976-05-9(Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate)
- 1258638-04-8(Tert-butyl 4-(1-cyano-1-methylethyl)piperidine-1-carboxylate)
- 895132-31-7(1-Boc-4-Cyano-4-(Cyclopropylmethyl)-Piperidine)
- 1174006-82-6(tert-butyl 2-cyano-6-azaspiro[2.5]octane-6-carboxylate)
- 203662-66-2(tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate)
- 2119343-02-9(tert-butyl 9-cyano-3-azabicyclo[3.3.1]nonane-3-carboxylate)
- 2306272-99-9(tert-butyl 2-cyano-8-azaspiro[4.5]decane-8-carboxylate)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent